Cas no 261776-61-8 (6-Prenylsakuranetin)

• Product Name: 6-Prenylsakuranetin
• CAS No: 261776-61-8
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 3026277
• PubChem ID: 15485967
• Update Time: 2024-03-01

6-Prenylsakuranetin Chemical and Physical Properties

Names and Identifiers

• 6-Prenylsakuranetin
• 4',5-dihydroxy-7-methoxy-6-(3-methyl-[2-butenyl])-(2s)-flavanone
• 261776-61-8
• BDBM50542903
• CHEMBL4637393
• 7-O-Methyl-6-Prenylnaringenin

• Inchi： 1S/C21H22O5/c1-12(2)4-9-15-18(25-3)11-19-20(21(15)24)16(23)10-17(26-19)13-5-7-14(22)8-6-13/h4-8,11,17,22,24H,9-10H2,1-3H3/t17-/m0/s1
• InChI Key： PMQBKFKEJGCJIK-KRWDZBQOSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)O)OC

Computed Properties

• Exact Mass: 354.14672380 g/mol
• Monoisotopic Mass: 354.14672380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76
• Molecular Weight: 354.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavanones
• Natural Products and Extracts Plant Extracts Plant based Deguelia hatschbachii